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Compound of Interest

Compound Name: 10-DEBC hydrochloride

CAS No.: 201788-90-1

Cat. No.: B1664487

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-DEBC hydrochloride, with the CAS number 925681-41-0, is a potent and selective cell-

permeable inhibitor of the serine/threonine kinase Akt, also known as Protein Kinase B (PKB).

[1][2] As a critical node in the phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of

rapamycin (mTOR) signaling pathway, Akt is a key regulator of diverse cellular processes,

including cell growth, proliferation, survival, and metabolism.[3][4] Dysregulation of the PI3K/Akt

pathway is a frequent event in a wide range of human cancers, making Akt a compelling target

for therapeutic intervention.[3][5] This technical guide provides a comprehensive overview of

10-DEBC hydrochloride, including its chemical properties, mechanism of action, quantitative

data, and detailed experimental protocols for its characterization.
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Property Value Reference

Full Chemical Name

10-[4'-(N,N-

Diethylamino)butyl]-2-

chlorophenoxazine

hydrochloride

[1][2]

Synonyms Akt Inhibitor X, 10-DEBC [1]

CAS Number 925681-41-0 [1]

Molecular Formula C₂₀H₂₅ClN₂O · HCl

Molecular Weight 381.34 g/mol

Appearance Crystalline solid

Purity ≥98% (HPLC) [1]

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 100

mM). Also soluble in DMF (5

mg/ml), Ethanol (16 mg/ml),

and PBS (pH 7.2, 5 mg/ml).

Storage

Desiccate at +4°C for short-

term storage. For long-term

storage, -20°C is

recommended.

[1]

Mechanism of Action
10-DEBC hydrochloride is a selective inhibitor of Akt/PKB.[1] It exerts its inhibitory effects by

suppressing the insulin-like growth factor 1 (IGF-1)-stimulated phosphorylation and subsequent

activation of Akt. Complete inhibition of Akt phosphorylation has been observed at a

concentration of 2.5 μM.[1][2] By inhibiting Akt, 10-DEBC hydrochloride effectively blocks the

downstream signaling cascade, including the activation of mTOR, p70 S6 kinase, and the S6

ribosomal protein.[1][2] Notably, 10-DEBC hydrochloride demonstrates selectivity for Akt,

showing no significant activity against other kinases such as PDK1, SGK1, or PI 3-kinase.[1][2]

The inhibition of the Akt signaling pathway ultimately leads to the induction of apoptosis and
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inhibition of cell growth in various cancer cell lines, particularly in rhabdomyosarcoma cells.[1]

[2]

Signaling Pathway Diagram
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of 10-DEBC hydrochloride.
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Quantitative Data
Parameter Cell Line(s) Value Reference

IC₅₀ for Cell Growth

Inhibition

Rhabdomyosarcoma

cells (Rh1, Rh18,

Rh30)

~ 2-6 μM [1][2]

IC₅₀ for Akt

Phosphorylation

Inhibition

-
1-2 μM (IGF-1

stimulated)

Concentration for

Complete Akt

Phosphorylation

Inhibition

-
2.5 μM (IGF-1

stimulated)
[1][2]

IC₅₀ against Pim-1

Kinase
- 1.28 µM

Experimental Protocols
Synthesis of 10-DEBC Hydrochloride
The synthesis of 10-DEBC hydrochloride involves the N-alkylation of 2-chlorophenoxazine. A

detailed, reproducible protocol is outlined below, adapted from general methods for the

synthesis of N10-substituted phenoxazines.

Experimental Workflow
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Caption: Synthetic workflow for 10-DEBC hydrochloride.

Materials:

2-chlorophenoxazine

1-bromo-4-chlorobutane

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-dimethylformamide (DMF)

Diethylamine

Hydrochloric acid solution in diethyl ether

Ethyl acetate

Hexane

Saturated sodium bicarbonate solution

Brine
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Anhydrous sodium sulfate

Procedure:

N-alkylation of 2-chlorophenoxazine: To a solution of 2-chlorophenoxazine in anhydrous

DMF, add sodium hydride portion-wise at 0°C under an inert atmosphere (e.g., argon or

nitrogen). Stir the mixture at room temperature for 30 minutes. Add 1-bromo-4-chlorobutane

dropwise and stir the reaction mixture at room temperature overnight.

Work-up and extraction: Quench the reaction by the slow addition of water. Extract the

aqueous layer with ethyl acetate. Wash the combined organic layers with saturated sodium

bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purification of the intermediate: Purify the crude product by column chromatography on silica

gel using a hexane/ethyl acetate gradient to yield 10-(4-chlorobutyl)-2-chlorophenoxazine.

Substitution with diethylamine: Dissolve the purified intermediate in an excess of

diethylamine and heat the mixture in a sealed tube at 80°C for 24 hours.

Isolation of the free base: After cooling to room temperature, concentrate the reaction

mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash with water

and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to

obtain the crude 10-DEBC free base.

Formation of the hydrochloride salt: Dissolve the crude free base in a minimal amount of

ethyl acetate and cool to 0°C. Add a solution of hydrochloric acid in diethyl ether dropwise

with stirring. Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry

under vacuum to yield 10-DEBC hydrochloride as a solid.

Western Blot for Akt Phosphorylation
This protocol describes the detection of phosphorylated Akt (p-Akt) at Serine 473 in cell lysates

following treatment with 10-DEBC hydrochloride.

Experimental Workflow
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Caption: Workflow for Western blot analysis of Akt phosphorylation.
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Materials:

Cells of interest (e.g., rhabdomyosarcoma cell line)

10-DEBC hydrochloride stock solution (in water or DMSO)

Cell culture medium and supplements

Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer

Polyacrylamide gels

PVDF or nitrocellulose membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)

Primary antibodies: rabbit anti-phospho-Akt (Ser473) and rabbit anti-total Akt

HRP-conjugated anti-rabbit IgG secondary antibody

Tris-buffered saline with Tween 20 (TBST)

Enhanced chemiluminescence (ECL) detection reagents

Chemiluminescence imaging system

Procedure:

Cell Culture and Treatment: Plate cells and allow them to adhere overnight. Treat cells with

varying concentrations of 10-DEBC hydrochloride (e.g., 0, 0.5, 1, 2.5, 5 µM) for a specified

time (e.g., 1-24 hours). Include a vehicle control (water or DMSO).
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Cell Lysis: Wash cells with ice-cold PBS and lyse them in ice-cold lysis buffer. Scrape the

cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell

debris.

Protein Quantification: Determine the protein concentration of the supernatant using a BCA

protein assay.

Sample Preparation and SDS-PAGE: Normalize protein concentrations and prepare samples

by adding Laemmli sample buffer and boiling for 5 minutes. Load equal amounts of protein

per lane onto a polyacrylamide gel and perform electrophoresis.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Antibody Incubation: Incubate the membrane with the primary antibody against p-Akt

(Ser473) (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C.

Washing: Wash the membrane three times with TBST for 10 minutes each.

Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated

secondary antibody (e.g., 1:2000 dilution in blocking buffer) for 1 hour at room temperature.

Washing: Repeat the washing step.

Detection: Apply ECL detection reagents and capture the chemiluminescent signal.

Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped

and re-probed with an antibody against total Akt and a loading control like β-actin or GAPDH.

Cell Viability (MTT) Assay
This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

Materials:

Cells of interest
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10-DEBC hydrochloride

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow

them to attach overnight.

Compound Treatment: Treat the cells with a serial dilution of 10-DEBC hydrochloride for

the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle control.

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan

crystals.[1]

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells and determine the IC₅₀ value.

Apoptosis (Annexin V/Propidium Iodide) Assay
This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic,

and necrotic cells.

Materials:

Cells of interest
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10-DEBC hydrochloride

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Procedure:

Cell Treatment: Treat cells with 10-DEBC hydrochloride as described for the cell viability

assay.

Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold PBS.

Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow

cytometry within one hour. Viable cells are Annexin V-FITC and PI negative; early apoptotic

cells are Annexin V-FITC positive and PI negative; late apoptotic/necrotic cells are both

Annexin V-FITC and PI positive.

In Vitro Akt Kinase Assay
This assay directly measures the kinase activity of Akt and its inhibition by 10-DEBC
hydrochloride. This protocol describes a non-radioactive method.

Materials:

Recombinant active Akt1

GSK-3 fusion protein (as substrate)

10-DEBC hydrochloride

Kinase buffer
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ATP solution

Assay plates (e.g., 96-well)

Reagents for detecting substrate phosphorylation (e.g., anti-phospho-GSK-3α/β (Ser21/9)

antibody and detection reagents for ELISA or Western blot)

Procedure:

Reaction Setup: In a microplate well, combine the kinase buffer, recombinant active Akt1,

and the GSK-3 substrate.

Inhibitor Addition: Add varying concentrations of 10-DEBC hydrochloride or a vehicle

control to the wells. Pre-incubate for a short period (e.g., 10-15 minutes) at room

temperature.

Initiate Reaction: Start the kinase reaction by adding a defined concentration of ATP.

Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

Stop Reaction: Terminate the reaction by adding EDTA or by heating.

Detection of Phosphorylation: Detect the amount of phosphorylated GSK-3 substrate. This

can be done by:

Western Blot: As described in section 5.2, using an antibody specific for the

phosphorylated form of the substrate.

ELISA: Using a plate coated with an antibody to capture the substrate, followed by

detection with a phospho-specific antibody conjugated to an enzyme (e.g., HRP).

Data Analysis: Quantify the signal and calculate the percentage of inhibition of Akt kinase

activity for each concentration of 10-DEBC hydrochloride to determine the IC₅₀ value.

Conclusion
10-DEBC hydrochloride is a valuable research tool for investigating the role of the PI3K/Akt

signaling pathway in various cellular processes and disease models. Its selectivity and cell
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permeability make it a suitable compound for both in vitro and cell-based assays. The

experimental protocols provided in this guide offer a framework for researchers to effectively

characterize the biological activity of 10-DEBC hydrochloride and explore its therapeutic

potential. As with any chemical reagent, appropriate safety precautions should be taken during

handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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